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Compound of Interest

Compound Name: 5-Amino-2-nitrobenzonitrile
CAS No.: 72115-08-3
Cat. No.: B3280691
Get Quote
. J

Executive Safety Summary

Immediate Action Required: Treat 5-Amino-2-nitrobenzonitrile as a high-risk hazardous
waste. It possesses a dual-hazard profile due to the energetic nitro group (

) and the toxic nitrile group (

)-

o Primary Disposal Method: Incineration (High temperature with scrubber).

¢ Critical Prohibition:NEVER dispose of down the drain. NEVER mix with acidic waste streams

(risk of HCN generation).

« Stability Warning: As an ortho-nitro nitrile, this compound carries a risk of energetic
decomposition under thermal shock. Handle as a potential explosive precursor during the
waste consolidation phase.
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Pre-Disposal Assessment & Chemical
Characterization

Before removing this material from the bench, you must understand the "Why" behind the
protocol. The disposal route is dictated by the functional group chemistry.

The Hazard Matrix

Feature Hazard Class

Mechanism of Operational
Danger Consequence

Can facilitate rapid

Nitro Group ( Do not compact

] o oxidation or
Energetic / Oxidizer o waste.[1] Store away
deflagration if heated i
) from reducing agents.
or shocked.

Hydrolysis in acidic _
Nitrile Group ( media releases Strict pH control.
Acute Toxin ) Segregate from all
Hydrogen Cyanide ]
) acids.
(HCN) gas.

i Potential for skin
Amino Group ( N o Double-gloving
Sensitizer sensitization and o

(Nitrile) is mandatory.

) absorption.

Physical Properties Relevant to Disposal[1][3]

o State: Solid (Yellow to orange powder).
» Solubility: Low in water; soluble in organic solvents (DMSO, Methanol).

e Melting Point: ~190-210°C (Decomposes). Note: Proximity of melting point to decomposition
temperature indicates thermal instability.

Operational Protocol: Step-by-Step Disposal

This protocol is designed to isolate the chemical from environmental release and incompatible

reactions.
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Phase 1: Personal Protective Equipment (PPE)[4]

» Respiratory: N95 particulate respirator (minimum) or fume hood operation (preferred).

o Dermal: Double nitrile gloves (0.11 mm minimum thickness). The nitro-aromatic structure
allows for dermal absorption.

e Ocular: Chemical splash goggles.

Phase 2: Waste Segregation (The "Kill Step" for Risk)

You must segregate this waste into a stream that is destined for incineration.

e Select Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid glass if
possible to prevent breakage-related spills, unless the solvent carrier requires it.

o Labeling: Mark the container immediately:
o Content: "5-Amino-2-nitrobenzonitrile”
o Hazard Checkboxes: [x] Toxic [x] Irritant [x] Organic

o Warning: "DO NOT MIX WITH ACIDS"

Phase 3: Packaging Procedures
Scenario A: Pure Solid Waste (Old Reagents)

» Do not attempt to dissolve the solid for disposal. Keep it in its original container if stable.

« |f the original container is compromised, place the entire bottle into a larger secondary
container (Overpack).

« Fill void spaces with an inert absorbent (Vermiculite) to cushion against shock.

Scenario B: Solution Waste (Reaction Mixtures)

e Ensure the solvent system is compatible (e.g., non-halogenated organics).

e Check pH: Ensure the solution is Neutral (pH 7) or slightly Basic (pH 8-9).
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e Scientific Rationale: Keeping the pH above 7 prevents the protonation of the cyanide moiety,
effectively blocking the formation of volatile HCN.

Disposal Workflow Diagram

The following decision tree illustrates the logical flow for categorizing and packing the waste.
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Figure 1: Decision logic for the segregation and packaging of nitro-nitrile waste streams.
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Regulatory & Transport Classification

When handing this over to your waste contractor (e.g., Veolia, Clean Harbors), provide the
following classification data to ensure proper transport (DOT) and destruction (RCRA).

DOT Shipping Description (Likely Classification)

e Proper Shipping Name: Nitriles, solid, toxic, n.o.s. (5-Amino-2-nitrobenzonitrile)
e Hazard Class: 6.1 (Poison)
e UN Number: UN 3439 (Solid) or UN 3276 (Liquid)

e Packing Group: Il (Minor Danger) or Il (Medium Danger) depending on concentration.

RCRA Waste Codes (USA)

While 5-Amino-2-nitrobenzonitrile is not explicitly "P-listed" or "U-listed" by name in 40 CFR
261.33, it must be characterized by the generator:

» D003 (Reactivity): Potential assignment if the specific isomer is deemed capable of
detonation or explosive decomposition.

o Characteristic of Toxicity: Due to the nitrile functionality.

Emergency Contingencies

Spill Response:

o Evacuate: Clear the immediate area.

o PPE Up: Wear self-contained breathing apparatus (SCBA) if dust is airborne.

o Neutralize: Do not use water initially. Cover with a dry absorbent (vermiculite or sand).

o Clean: Sweep carefully to avoid static discharge or friction heat. Place in a sealed container.

Exposure First Aid:
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« Inhalation: Move to fresh air immediately. Oxygen may be required.[2]

o Skin Contact: Wash with soap and water for 15 minutes.[3] Do not use ethanol, as it may
increase transdermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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